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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
6-Aminocaproic acid-d10 is the deuterium-labeled form of 6-aminocaproic acid (also known

as ε-aminocaproic acid or EACA). 6-Aminocaproic acid is a synthetic derivative of the amino

acid lysine and functions as an antifibrinolytic agent by inhibiting the breakdown of blood clots.

The primary application of 6-Aminocaproic acid-d10 is as an internal standard in quantitative

analytical methods, such as mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy, for the accurate determination of 6-aminocaproic acid concentrations in

biological matrices. Its use is critical in pharmacokinetic and metabolic studies during drug

development and in clinical monitoring.

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of 6-Aminocaproic acid-
d10 and its non-labeled counterpart for comparison.
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Property 6-Aminocaproic acid-d10 6-Aminocaproic acid

Synonyms

EACA-d10, Epsilon-Amino-n-

caproic Acid-d10, 6-

Aminohexanoic acid-d10

EACA, ε-Aminocaproic acid, 6-

Aminohexanoic acid

Molecular Formula C₆H₃D₁₀NO₂ C₆H₁₃NO₂

Molecular Weight 141.23 g/mol 131.17 g/mol

CAS Number 461432-51-9 60-32-2

Appearance White crystalline powder White crystalline powder[1]

Melting Point

Not explicitly available for d10;

expected to be similar to the

non-labeled compound.

204-209 °C (decomposes)[1]

[2]

Solubility Soluble in water.

Soluble in water (65 mg/mL)

[3], acid, and alkaline

solutions; sparingly soluble in

methanol and practically

insoluble in chloroform.

Isotopic Purity

Typically ≥98% (Isotopic

enrichment can vary by

supplier; refer to the certificate

of analysis for lot-specific

data).

Not Applicable

Mechanism of Action: Inhibition of Fibrinolysis
6-Aminocaproic acid exerts its antifibrinolytic effect by acting as a competitive inhibitor of

plasminogen activation.[4] The fibrinolytic system is responsible for the dissolution of fibrin

clots. The key enzyme in this process is plasmin, which is generated from its inactive zymogen,

plasminogen, by tissue plasminogen activator (tPA) and urokinase-type plasminogen activator

(uPA).

6-Aminocaproic acid, being a lysine analog, binds to the lysine-binding sites on plasminogen.

[4] These sites are crucial for the binding of plasminogen to the fibrin clot. By occupying these
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sites, 6-aminocaproic acid prevents plasminogen from binding to fibrin, thereby inhibiting its

activation to plasmin and subsequent fibrinolysis.
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Mechanism of 6-Aminocaproic Acid in the Fibrinolysis Pathway.

Experimental Protocols
Quantification of 6-Aminocaproic Acid in Human Plasma
using LC-MS/MS with 6-Aminocaproic Acid-d10 as an
Internal Standard
This protocol provides a general framework for the quantitative analysis of 6-aminocaproic acid

in human plasma. Specific parameters may require optimization based on the instrumentation

used.

a. Materials and Reagents

6-Aminocaproic acid (analytical standard)

6-Aminocaproic acid-d10 (internal standard)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12417822?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417822?utm_src=pdf-body
https://www.benchchem.com/product/b12417822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

b. Instrumentation

Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

Analytical column suitable for polar compounds (e.g., HILIC or a mixed-mode column)

c. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

Stock Solutions: Prepare stock solutions of 6-aminocaproic acid and 6-aminocaproic acid-
d10 in water at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of 6-

aminocaproic acid by serially diluting the stock solution with a 50:50 mixture of methanol and

water.

Internal Standard Working Solution: Prepare a working solution of 6-aminocaproic acid-d10
at an appropriate concentration in a 50:50 mixture of methanol and water.

Calibration Standards: Spike blank human plasma with the working standard solutions to

create a calibration curve over the desired concentration range.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations in the same manner as the calibration standards.

d. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (calibration standard, QC, or unknown), add the internal

standard working solution.
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Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

Vortex the samples for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

e. LC-MS/MS Conditions

LC Column: As per instrument and method development (e.g., HILIC column).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: As per column specifications (e.g., 0.4 mL/min).

Injection Volume: 5-10 µL.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

MRM Transitions:

6-Aminocaproic acid: Monitor the transition from the parent ion to a characteristic product

ion.

6-Aminocaproic acid-d10: Monitor the transition from the deuterated parent ion to a

corresponding product ion.

f. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards.
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Determine the concentration of 6-aminocaproic acid in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Start
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General workflow for the quantification of 6-aminocaproic acid.

HPLC Analysis of 6-Aminocaproic Acid with UV
Detection
This protocol describes a method for the analysis of 6-aminocaproic acid using High-

Performance Liquid Chromatography (HPLC) with UV detection. This method is suitable for

formulations where the concentration of 6-aminocaproic acid is relatively high.

a. Materials and Reagents

6-Aminocaproic acid (analytical standard)

Acetonitrile (HPLC grade)

Perchloric acid (analytical grade)

Water (HPLC grade)

b. Instrumentation

HPLC system with a UV detector

Analytical column: Primesep A, 4.6 x 250 mm, 5 µm, 100 Å[5]

c. Preparation of Mobile Phase and Standards

Mobile Phase: Prepare a mobile phase consisting of 20% acetonitrile and 0.2% perchloric

acid in water.[5]

Standard Solutions: Prepare a series of standard solutions of 6-aminocaproic acid in water at

known concentrations.

d. Chromatographic Conditions

Column: Primesep A, 4.6 x 250 mm, 5 µm, 100 Å[5]
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Mobile Phase: 20% Acetonitrile, 0.2% Perchloric acid in water[5]

Flow Rate: 1.0 mL/min[5]

Detection: UV at 200 nm[5]

Injection Volume: 10 µL[5]

e. Analysis

Inject the standard solutions to establish a calibration curve based on peak area versus

concentration.

Inject the sample solutions.

Quantify the amount of 6-aminocaproic acid in the samples by comparing their peak areas to

the calibration curve.

Conclusion
6-Aminocaproic acid-d10 is an indispensable tool for the accurate quantification of 6-

aminocaproic acid in various research and clinical applications. Its use as an internal standard

in mass spectrometry-based assays ensures high precision and accuracy by compensating for

matrix effects and variations in sample processing. The provided protocols offer a starting point

for the development and validation of analytical methods for 6-aminocaproic acid, while the

understanding of its mechanism of action provides context for its therapeutic applications.

Researchers should always refer to the certificate of analysis provided by the supplier for lot-

specific information on the isotopic purity and other quality control parameters of 6-
Aminocaproic acid-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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